2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95%

• IUPAC Name: ethyl 2-fluoro-4-(3-hydroxypyridin-2-yl)benzoate
• InChI: InChI=1S/C14H12FNO3/c1-2-19-14(18)10-6-5-9(8-11(10)15)13-12(17)4-3-7-16-13/h3-8,17H,2H2,1H3
• InChI Key: ZPEADRPEALCKBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=CC=N2)O)F
• Molecular Formula: C14H12FNO3
• DSSTOX Substance ID: DTXSID80683173
• Molecular Weight: 261.25 g/mol
• CAS RN: 1261916-61-3

Description

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine (2-EFPH) is a compound with a wide range of applications in the field of scientific research. It is a versatile chemical that has been used in numerous laboratory experiments due to its ability to act as a catalyst or a reagent in various reactions. 2-EFPH is a colorless solid that is typically supplied as a 95% pure crystalline powder. This compound has been used in research applications ranging from biochemistry to pharmacology and has been used in a variety of laboratory experiments.

Scientific Research Applications

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% has been used in a number of scientific research applications. It has been used as a catalyst in the synthesis of a variety of compounds, including heterocycles and polymers. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of dyes. In addition, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% has been used in the synthesis of other compounds such as fluorinated compounds and organometallic compounds.

Mechanism of Action

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% acts as a catalyst in a number of reactions. In the first step of the synthesis process, the 4-fluorophenylboronic acid reacts with ethyl chloroformate in the presence of a base such as sodium hydroxide to form 4-ethoxycarbonyl-3-fluorophenylboronic acid. In the second step of the reaction, the 4-ethoxycarbonyl-3-fluorophenylboronic acid reacts with 3-hydroxypyridine in the presence of a base such as potassium carbonate to form 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% as the final product.
Biochemical and Physiological Effects
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% has been used in a variety of biochemical and physiological experiments. It has been used in the synthesis of a variety of compounds, including heterocycles and polymers. In addition, it has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of dyes. It has also been used in the synthesis of other compounds such as fluorinated compounds and organometallic compounds.

Advantages and Limitations for Lab Experiments

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% has a number of advantages and limitations for laboratory experiments. One of the main advantages of using 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% is its ability to act as a catalyst or a reagent in various reactions. This makes it a versatile compound that can be used in a variety of laboratory experiments. Another advantage is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. However, there are some limitations to using 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% in laboratory experiments. For example, it can be toxic if inhaled or ingested, and it can cause skin irritation if it comes into contact with the skin.

Future Directions

There are a number of potential future directions for the use of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% in scientific research. One potential direction is the use of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% in the synthesis of pharmaceuticals, such as anti-inflammatory drugs. Another potential direction is the use of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% in the synthesis of dyes and other compounds, such as fluorinated compounds and organometallic compounds. Additionally, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% could be used in the synthesis of polymers and heterocycles for a variety of applications. Finally, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% could be used in the development of new catalysts and reagents for use in a variety of laboratory experiments.

Synthesis Methods

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% is typically synthesized through a two-step process. The first step involves the reaction of 4-fluorophenylboronic acid with ethyl chloroformate in the presence of a base such as sodium hydroxide. This reaction produces a compound known as 4-ethoxycarbonyl-3-fluorophenylboronic acid. The second step involves the reaction of the 4-ethoxycarbonyl-3-fluorophenylboronic acid with 3-hydroxypyridine in the presence of a base such as potassium carbonate. This reaction produces 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxypyridine, 95% as the final product.